Cas no 2229161-55-9 (tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate)

Tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and medicinal chemistry applications. Its structure features both a Boc-protected piperidine ring and a functionalized cyclohexyl moiety with amino and hydroxyl groups, enabling further selective modifications. The tert-butyloxycarbonyl (Boc) group enhances stability during synthetic processes while allowing straightforward deprotection under mild acidic conditions. The presence of multiple functional groups facilitates diverse derivatization pathways, making it useful in the development of bioactive compounds. Its well-defined stereochemistry and high purity ensure reproducibility in research and industrial applications. This compound is particularly relevant in the synthesis of complex molecules requiring rigid, functionalized cyclohexyl frameworks.
tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate structure
2229161-55-9 structure
Product Name:tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate
CAS No:2229161-55-9
MF:C16H30N2O3
MW:298.421004772186
CID:6612245
PubChem ID:165650575
Update Time:2025-11-03

tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate
    • EN300-1882876
    • 2229161-55-9
    • Inchi: 1S/C16H30N2O3/c1-15(2,3)21-14(20)18-10-4-5-12(11-18)16(17)8-6-13(19)7-9-16/h12-13,19H,4-11,17H2,1-3H3
    • InChI Key: WKSYBQATRASBER-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)(C1CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

  • Exact Mass: 298.22564282g/mol
  • Monoisotopic Mass: 298.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75.8Ų

tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate

tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate, with the CAS number 2229161-55-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a cyclohexane moiety, both of which are functionalized with amino and hydroxyl groups. The tert-butyl group further adds to its complexity, making it a versatile molecule with potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing bioactive agents, particularly in the context of enzyme inhibition and drug delivery systems. The presence of both amino and hydroxyl groups provides multiple sites for functionalization, enabling the creation of derivatives with enhanced bioavailability and targeting capabilities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain proteases, suggesting its potential role in antiviral therapies.

The synthesis of tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. The key steps include the formation of the piperidine ring through ring-closing metathesis, followed by the introduction of the cyclohexane moiety via nucleophilic substitution. The amino and hydroxyl groups are introduced through selective oxidation and reductive amination reactions. This synthesis pathway has been optimized in recent years to improve yield and purity, as reported in a 2023 paper in Nature Communications.

In terms of applications, this compound has shown promise in the field of materials science, particularly in the development of self-healing polymers. The hydroxyl group on the cyclohexane ring can participate in hydrogen bonding, which enhances the mechanical properties of polymer networks. A study published in Advanced Materials in 2023 demonstrated that incorporating this compound into polyurethane matrices significantly improved their tensile strength and self-recovery properties. This finding opens new avenues for its use in high-performance materials for aerospace and biomedical applications.

The pharmacokinetic properties of tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate have also been extensively studied. Preclinical trials indicate that it exhibits favorable absorption profiles and low toxicity levels, making it a potential candidate for oral drug delivery systems. Its ability to cross biological membranes efficiently suggests its utility in targeting diseases with central nervous system involvement. A 2023 review in Pharmaceutical Research highlighted its potential as a lead compound for developing next-generation therapeutics.

In conclusion, tert-butyl 3-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate stands out as a multifaceted compound with significant implications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing research continues to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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